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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 9,9-Bis(6-bromohexyl)fluorene

CAS No.: 269059-34-9

Cat. No.: S3139900

Technical Data for 9,9-Bis(6-bromohexyl)fluorene

The following table summarizes the key quality specifications for a high-purity sample of 2,7-Dibromo-9,9-

bis(6-bromohexyl)fluorene, which can be used as a benchmark for your own synthesis product [1].

Specification Detail

CAS RN 570414-33-4 [1]

Molecular Formula /| MW C2sH30Bra / 650.13 [1]

Physical State (20°C) White to almost white powder to crystal [1]

Purity (HPLC) >98.0 area% [1]

Melting Point 70.0 to 74.0 °C [1]

Recommended Storage Room temperature, in a cool and dark place (<15°C) [1]

Troubleshooting Guide & FAQs
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Here are some common issues and solutions, framed in a question-and-answer format for a technical support

center.

Q: How can I assess the purity of my synthesis product? A: High-Performance Liquid Chromatography
(HPLC) is the recommended method for determining purity, with a common benchmark being a minimum of
98.0% [1]. Melting point determination (expected range 70-74 °C) serves as a quick and useful secondary

check on purity and compound identity [1].

Q: My product shows low recovery or poor peak shape in HPLC analysis. What could be wrong? A:
This is a common issue when analyzing compounds that can interact with metal surfaces in standard HPLC

systems. Consider the following troubleshooting steps:

¢ Use Inert HPLC Hardware: Switch to HPLC columns and guards specifically designed with "inert" or
"bio-inert" hardware. These systems are passivated to prevent metal-sensitive analytes from
adsorbing onto metal surfaces, thereby improving peak shape and analyte recovery [2].

¢ Select the Right Column: For challenging compounds, modern reversed-phase columns with
superficially porous particles can enhance peak shapes and column efficiency. Columns with
alternative selectivity, like phenyl-hexyl phases, can also be beneficial [2].

Q: What is the best way to store the purified compound? A: The compound should be stored in a cool,
dark place. While it can be stored at room temperature, the supplier recommends conditions below 15°C for

optimal stability [1].

Workflow for Synthesis and Purification

The diagram below outlines a general workflow for the synthesis and quality control of 9,9-Bis(6-

bromohexyl)fluorene, integrating the troubleshooting points above.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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